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Compound of Interest

Compound Name: 2,3-Pinanediol
CAS No.: 53404-49-2
Cat. No.: B1214191
Get Quote
. J

Executive Summary

2,3-Pinanediol (specifically the enantiopure isomers (1R,2R,3S,5R)-(-) and (1S,2S,3R,5S)-(+))
is a bicyclic monoterpene diol derived from

-pinene.[1] It serves as a critical chiral auxiliary in asymmetric synthesis, most notably in the
Matteson asymmetric homologation of boronic esters. Its rigid bicyclic framework provides
exceptional facial selectivity, making it indispensable for the synthesis of proteasome inhibitors
(e.g., Bortezomib) and other enantiopure pharmaceutical intermediates.

This guide details the physicochemical profile of 2,3-Pinanediol, focusing on melting point
thermodynamics, solubility parameters, and rigorous purification protocols required to maintain
high diastereomeric excess (

) in downstream applications.

Physical Properties Matrix

The following data aggregates experimental values for high-purity (>98%) commercial grades.
Note that "2,3-Pinanediol” typically refers to the cis-diol configuration.
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Property Value | Description Context & Significance
) Crucial for sourcing the correct
22422-34-0 ((-)-isomer)18680- ] -~
CAS Number enantiomer for specific

27-8 ((+)-isomer)

stereochemical outcomes.

Molecular Formula

MW: 170.25 g/mol

Low melting point requires

strict temperature control

Melting Point 56 — 58 °C ) ]
during drying to prevent
liquefaction/oiling out.
High vacuum required for
N ) distillation; thermal
Boiling Point ~90 °C @ 0.03 mmHg

degradation risk at

atmospheric pressure.

Optical Rotation

=-8°to -11° ((-)-isomer)

= +8°to +11° ((+)-isomer)

Measured at

in Toluene.[2][3][4] Essential

for purity verification.

Appearance

White to off-white crystalline

powder

Yellowing indicates oxidation

or trace solvent contamination.

Solubility Profile & Solvent Selection

Understanding the solubility landscape is vital for both reaction optimization and purification.

2,3-Pinanediol exhibits a distinct "amphiphilic" character due to its lipophilic bicyclic pinane

skeleton and hydrophilic vicinal diol motif.

Solvent Compatibility Table[5]
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Solvent Class

Solvents

Solubility

Application

Polar Protic

Methanol, Ethanol

High

Solubilization for
analysis; not suitable
for recrystallization

due to high solubility.

Polar Aprotic

DCM, THF, Ethyl
Acetate

High

Standard reaction
solvents for boronic

ester formation.

Non-Polar

Toluene, Benzene

Moderate

Used for optical
rotation
measurements; good

for azeotropic drying.

Aliphatic

Hexanes, Heptane,

Pentane

Low/Moderate

Critical for Purification.
Used as anti-solvents
or recrystallization

media.

Agqueous

Water

Low (~2 g/L)

Poor solubility allows
for agueous workups
to remove inorganic

salts.

Scientist's Insight:

In boronic ester synthesis, the hygroscopicity of the diol can be problematic. While soluble in

DCM, | recommend using anhydrous Toluene or THF and performing an azeotropic distillation

prior to adding the boronic acid to ensure the removal of trace water, which competes with the

diol for the boron center.
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Experimental Protocols: Purification & Handling

The low melting point (56-58 °C) makes 2,3-Pinanediol prone to "oiling out" rather than
crystallizing if the solvent system or temperature gradient is mismanaged.

Protocol A: Recrystallization (High Purity)

This method is preferred for upgrading optical purity (

) or removing oxidative byproducts.

Dissolution: Dissolve crude 2,3-Pinanediol in the minimum amount of warm Ethyl Acetate
(approx. 35-40°C). Do not exceed 45°C to avoid melting the solid.

o Anti-Solvent Addition: While stirring, slowly add warm Hexanes (or Heptane) until the
solution becomes slightly turbid.

o Ratio Target: Typically 1:3 to 1:5 (EtOAc : Hexane).

» Nucleation: Remove from heat. Add a seed crystal if available. Allow to cool slowly to room
temperature.

o Crystallization: Transfer to a refrigerator (4°C) for 4-12 hours.

o Warning: Do not place directly in a -20°C freezer, as rapid cooling often traps impurities or
induces oiling.

« Filtration: Collect crystals via vacuum filtration using a chilled Buchner funnel. Wash with cold
Hexane.

» Drying: Dry under high vacuum at room temperature. Do not use a heated oven, as the
compound will melt and fuse.

Protocol B: Precipitation (Rapid Cleanup)

Used for removing non-polar impurities or bulk purification after synthesis from

-pinene.
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Dissolve the diol in a small volume of Diethyl Ether.

Add Hexane dropwise until a persistent cloudiness appears.[5]

Cool the mixture to 0°C. The diol will precipitate as a white solid.

Decant the supernatant (containing non-polar terpenes) and wash the solid with cold
pentane.

Visualizations
Diagram 1: Stereochemical Configuration

The utility of 2,3-Pinanediol lies in its rigid stereochemistry.[6] The following diagram illustrates
the specific isomer relationships.
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Condensation Condensation
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Figure 1: Stereochemical lineage from Alpha-Pinene to the active chiral auxiliary.

Diagram 2: Purification Workflow

A logical decision tree for selecting the correct purification method based on impurity profile.
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Precipitation Protocol
Solvent: Ether / Hexane
Temp: 0°C

High Organic Impurities

<95% (Oils/Terpenes)

Assess Purity (GC/NMR) Vacuum Dry @ 25°C Pure Crystalline Solid
(Avoid Heat!) MP: 56-58°C

Recrystallization Protocol
Solvent: EtOAc / Hexane
Temp: 40°C -> 4°C

Click to download full resolution via product page

Figure 2: Decision matrix for purification based on initial purity assessment.

Handling & Stability

Thermal Sensitivity: The compound is heat-sensitive. Prolonged exposure to temperatures
>40°C during storage can lead to sublimation or degradation.

Storage: Store at 2-8°C (Refrigerated) in a tightly sealed container.

Hygroscopicity: Moderately hygroscopic. Store under an inert atmosphere (Argon/Nitrogen) if
used for strictly anhydrous boronic ester synthesis.

Safety: Generally considered non-hazardous, but standard PPE (gloves, goggles) is required
to prevent irritation from fine dust.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1214191?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemimpex.com/products/39172
https://www.tcichemicals.com/IN/en/p/P1934
https://www.tcichemicals.com/IN/en/p/P1934
https://www.thermofisher.com/order/catalog/product/L14053.14
https://www.thermofisher.com/order/catalog/product/L14053.14
https://www.fishersci.ca/shop/products/1s-2s-3r-5s-2-3-pinanediol-99-thermo-scientific/p-7046356
https://www.chem.rochester.edu/notvoodoo/pages/reagents.php?page=crystallization
https://pdf.benchchem.com/1678/Synthesis_of_Pinanediol_from_alpha_pinene_An_In_depth_Technical_Guide.pdf
https://www.benchchem.com/product/b1214191/docs#technical-guide-physical-properties-purification-of-2-3-pinanediol
https://www.benchchem.com/product/b1214191/docs#technical-guide-physical-properties-purification-of-2-3-pinanediol
https://www.benchchem.com/product/b1214191/docs#technical-guide-physical-properties-purification-of-2-3-pinanediol
https://www.benchchem.com/product/b1214191/docs#technical-guide-physical-properties-purification-of-2-3-pinanediol
https://www.benchchem.com/product/b1214191?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214191?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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